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The integration of Artificial Intelligence (Al) is revolutionizing fisheries management by providing
innovative solutions to long-standing challenges such as overfishing, illegal, unreported, and
unregulated (IUU) fishing, and the need for accurate, real-time data for sustainable stock
assessment.[1][2] Al-driven technologies offer the potential to enhance data collection, improve
species identification, and optimize fishing operations, thereby contributing to the conservation
of marine ecosystems and the long-term viability of the fishing industry.[2][3] This document
details case studies of Al applications in fisheries, providing structured data, experimental
protocols, and workflow visualizations to guide researchers and scientists in this field.

Case Study 1: Tun-Al for Tuna Biomass Estimation

Tun-Al is a machine-learning protocol developed to estimate tuna biomass by contextualizing
echosounder data from buoys. This technology aims to improve the efficiency and accuracy of
tuna stock assessments.[4]

Quantitative Data Summary
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Metric Value Reference

F1-Score (Binary Classification

0.925 [4]
>10t or <10t)
Mean Absolute Error (MAE)
_ 216t [4]
(Regression)
Symmetric Mean Absolute
29.5% [4]
Percentage Error (SMAPE)
Number of Sets for Training
_ > 5,000 [4]
and Testing
Number of Deployments for
> 6,000 [4]

Training and Testing

Experimental Protocol: Tun-Al Biomass Estimation

This protocol outlines the methodology for estimating tuna biomass using the Tun-Al machine

learning pipeline.[4]

. Data Collection:

Echosounder Data: Collect echosounder data from buoys associated with Fish Aggregating
Devices (FADs). A 3-day window of this data is utilized for the best performing models.[4]
FAD Logbook Data: Obtain logbook data from fishing vessels, which includes information on
catch composition and biomass for each fishing set.[4]

Oceanographic Data: Gather relevant oceanographic data for the areas of FAD deployment.
This includes parameters such as sea surface temperature, salinity, and chlorophyll-a
concentration.[4]

Positional and Temporal Data: Record the geographical coordinates (latitude and longitude)
and timestamps for all data points.[4]

. Data Preprocessing and Feature Engineering:

Synchronize and merge the different data sources (echosounder, logbook, oceanographic,
and positional/temporal).

Extract relevant features from the echosounder data, such as acoustic backscatter strength
and fish school characteristics.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.researchgate.net/publication/379921659_How_Tun-AI_technology_can_be_used_to_estimate_tuna_biomass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Generate position-derived features, which may include distance to shore, depth, and habitat
type.

e The inclusion of oceanographic and position-derived features has been shown to improve
model performance.[4]

3. Model Training and Evaluation:

o Model Selection: Evaluate various machine learning models. The Gradient Boosting model
was identified as the best performer for direct biomass estimation (regression).[4] For
classification tasks (e.g., determining if biomass is above or below a certain threshold), other
models may be assessed.

» Training: Train the selected model(s) on the preprocessed and feature-engineered dataset.

o Evaluation: Evaluate the model performance using appropriate metrics. For regression, this
includes Mean Absolute Error (MAE) and Symmetric Mean Absolute Percentage Error
(SMAPE). For classification, the F1-score is a key metric.[4]

4. Biomass Estimation:

o Deploy the trained model to estimate tuna biomass for new echosounder buoy data.

Tun-Al Workflow
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Caption: Workflow for the Tun-Al machine learning protocol.

Case Study 2: Al-based Real-time Catch Analysis

System (AI-RCAS)

The AI-RCAS is a system designed for sustainable fisheries management that provides real-

time analysis of fish catch.[5] It is implemented on a low-power embedded board (Jetson) and

consists of modules for fish recognition, tracking, and counting to support the Total Allowable

Catch (TAC) system.[5]
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Metric Value Reference

Species Recognition Rate 74-81% [5]

Experimental Protocol: AI-RCAS Implementation

This protocol describes the setup and operation of the AI-RCAS for real-time catch monitoring
on fishing vessels.

1. System Setup:

e Hardware:

e Install a Jetson board as the processing unit on the fishing vessel.[5]

e Mount a camera to record the fish as they are brought on board, typically on a conveyor belt.

e Software:

o Deploy the AI-RCAS software package on the Jetson board. This includes the fish
recognition, tracking, and counting modules.[5]

2. Fish Recognition Module:

e Model: Utilizes the YOLOvV10 object detection model for identifying fish species from the
video feed.[5]

e Training Data: The model is pre-trained on a large dataset of fish images relevant to the
target fishery.

e Operation: The module processes the video stream in real-time to identify and classify fish
species.

3. Fish Tracking Module:

» Algorithm: Employs a ByteTrack algorithm optimized for the marine environment to track
individual fish as they move through the camera'’s field of view.[5] This helps in avoiding
double counting.

4. Counting Module:

e Function: This module aggregates the data from the recognition and tracking modules to
provide a real-time count of the number of fish of each species being caught.[5]
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5. Data Analysis and Output:

e The system provides on-site, real-time analysis of the catch.[5]
e The data can be used to ensure compliance with TAC regulations and for scientific data

collection.

AlI-RCAS Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fisheries-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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